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Compound of Interest

Compound Name: (S)-(+)-1-Cyclohexylethylamine
CAS No.: 17430-98-7; 2979-22-8
Cat. No.: B2852713
\. J

An In-Depth Technical Guide to the Density of (S)-(+)-1-Cyclohexylethylamine

For Researchers, Scientists, and Drug Development Professionals

Introduction

(S)-(+)-1-Cyclohexylethylamine [CAS Number: 17430-98-7] is a chiral primary amine that
serves as an indispensable building block in modern asymmetric synthesis.[1] Its
stereochemically defined structure is instrumental in the development of enantiomerically pure
compounds, particularly within the pharmaceutical and agrochemical industries where specific
stereoisomers are essential for therapeutic efficacy and selectivity.[2][3] As with any critical raw
material, a comprehensive understanding of its physicochemical properties is fundamental for
its effective application in synthesis, process scale-up, purification, and formulation.

Among these properties, density is a cornerstone physical constant. It is a simple yet powerful
parameter that provides insights into a material's purity and is crucial for the precise execution
of chemical processes. This technical guide offers an in-depth exploration of the density of (S)-
(+)-1-Cyclohexylethylamine, detailing its reported values, the critical importance of this
parameter in a research and development setting, and robust, validated methodologies for its
accurate experimental determination.

Physicochemical and Identification Data

A precise understanding of a compound begins with its fundamental properties. (S)-(+)-1-
Cyclohexylethylamine is a colorless to pale yellow liquid with a characteristic amine odor.[4]
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Its key identifying and physical properties are summarized below.

Property Value Source(s)
Molecular Formula CsH17N [41151[6]
Molecular Weight 127.23 g/mol [415][7118]
CAS Number 17430-98-7 [41[61[71[8]
IUPAC Name (1S)-1-cyclohexylethanamine [41[5]
(S)-(+)-0-
Methylcyclohexanemethylamin
Synonyms 31141171
e, (S)-(+)-(1-
Aminoethyl)cyclohexane
- ) 60 °C at 12 mmHg; 177-178
Boiling Point [71[8]

°C (lit.)

Refractive Index

n20/D 1.4614 (lit.)

[7](8]

Reported Density Values

The density of (S)-(+)-1-Cyclohexylethylamine has been reported in literature and by various

commercial suppliers. As density is temperature-dependent, it is crucial to note the conditions

under which the measurement was taken. A summary of available data is presented below.

Density (g/mL) Temperature (°C) Source(s)
0.856 25 [7](8]
0.866 20 [71(8]

0.87 Not Specified [2][3]

0.94 25 [7]

Note: The value of 0.94 g/mL at 25°C appears to be an outlier in the available data and may

warrant further investigation or verification if critical to an application.
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The Critical Role of Density in Research and Drug
Development

While a simple physical constant, density is a parameter with significant implications across the
entire lifecycle of chemical and pharmaceutical development. Its accurate determination is not
merely an academic exercise but a practical necessity for ensuring reproducibility, safety, and
quality.

» Stoichiometric Precision in Synthesis: In many laboratory and manufacturing settings, liquids
are often dispensed by volume for convenience and efficiency. Density provides the essential
conversion factor to determine the precise mass of the amine being added to a reaction,
ensuring accurate stoichiometric ratios which are critical for reaction yield, purity, and
minimizing side-product formation.

¢ Quality Control (QC) and Material Verification: Density serves as a first-line, non-destructive
test for raw material identity and purity. An incoming batch of (S)-(+)-1-
Cyclohexylethylamine should exhibit a density within a tight, pre-defined specification at a
given temperature. Deviations can signal contamination, the presence of solvents, or that the
incorrect material has been supplied.

e Process Engineering and Scale-Up: During process development and scale-up, density data
is vital for engineering calculations. It is used to size reactors, pumps, and other fluid
handling equipment. Furthermore, it influences heat and mass transfer calculations, which
are critical for maintaining process control and safety in larger vessels.

» Formulation and Drug Product Manufacturing: In the development of a final drug product, the
density of intermediates and the active pharmaceutical ingredient (API) is crucial.[2] It is
used for preparing solutions of a specific molarity or weight/volume percentage, and it can
influence properties of solid dosage forms, such as powder flow and tablet compaction.
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Caption: Logical flow of density data application.

Experimental Protocols for Density Determination

To ensure trustworthiness and reproducibility, the density of (S)-(+)-1-Cyclohexylethylamine
should be determined using a validated, precise method. The two most common and reliable
methods for liquids are the gravimetric determination using a pycnometer and the instrumental
method using a digital density meter.

Method 1: Pychometer (Specific Gravity Bottle) Method

This classic gravimetric method is highly accurate when performed with care and relies on the
precise determination of the mass of a known volume of the liquid.[9][10]
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Causality and Principle: The pycnometer is a glass flask with a precisely fitted stopper that has
a capillary bore, ensuring that the flask can be filled with a constant, reproducible volume. By
weighing the pycnometer empty, filled with a reference liquid of known density (e.g., deionized
water), and finally filled with the sample liquid, the density of the sample can be calculated with
high precision. Temperature control is the most critical variable for accuracy.

Detailed Step-by-Step Protocol:

o Preparation: Thoroughly clean a pycnometer (e.g., 10 mL or 25 mL) with a suitable solvent,
followed by deionized water and acetone. Dry the pycnometer completely in an oven and
allow it to cool to ambient temperature in a desiccator.

e Mass of Empty Pycnometer (ma1): Weigh the clean, dry pycnometer with its stopper on an
analytical balance to four decimal places. Record this mass as m.

e Calibration with Deionized Water:

o Fill the pycnometer with deionized water that has been equilibrated in a constant
temperature water bath (e.g., 20.0 °C or 25.0 °C).

o Insert the stopper carefully, allowing excess water to exit through the capillary. Ensure no
air bubbles are trapped.

o Submerge the filled pycnometer (up to the neck) in the constant temperature water bath
for at least 20 minutes to ensure thermal equilibrium.

o Remove the pycnometer, carefully wipe the exterior dry, and re-weigh it. Record this mass
as ma.

e Mass of Sample (ms): Empty and dry the pycnometer. Fill it with (S)-(+)-1-
Cyclohexylethylamine, ensuring it is also at the same constant temperature. Repeat the
process of inserting the stopper, equilibrating in the water bath, drying the exterior, and
weighing. Record this mass as ms.

e Calculation:

o Mass of water (m_water): m_water = mz - m
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o Volume of pycnometer (V): V = m_water / p_water (where p_water is the known density of
water at the specific temperature, e.g., 0.99820 g/mL at 20.0 °C).

o Mass of sample (m_sample): m_sample = ms - m

o Density of sample (p_sample):p_sample = m_sample / V

Pycnometer Workflow

1. Weigh Empty
Pycnometer (m1)

2. Fill with Water
at Temp (T)

3. Weigh Water-Filled

5. Fill with Sample 6. Weigh Sample-Filled 7. Calculate Density
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4. Calculate Volume
V = (m2-m1)/p_water

Click to download full resolution via product page

Caption: Experimental workflow for the pycnometer method.

Method 2: Oscillating U-tube (Digital Density Meter)

This instrumental method is rapid, requires a small sample volume, and provides highly
accurate and repeatable results.

Causality and Principle: The instrument contains a U-shaped borosilicate glass tube that is
electromagnetically excited to oscillate at its characteristic frequency. This frequency is
dependent on the total mass of the tube and its contents. When the tube is filled with a sample,
the frequency changes. The instrument measures this change and, based on prior calibration
with fluids of known density (like air and water), directly calculates and displays the sample's
density. Built-in Peltier elements provide precise temperature control.

Detailed Step-by-Step Protocol:

 Instrument Calibration: Perform a two-point calibration check using dry air and fresh,
degassed, ultrapure water at the desired measurement temperature (e.g., 20.0 °C or 25.0
°C) as per the instrument's operating procedure.
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e Cell Cleaning: Ensure the measuring cell is clean and dry. Flush with a suitable solvent (e.g.,
ethanol or acetone) and dry with a stream of air or nitrogen if necessary.

o Sample Introduction: Using a syringe, inject the (S)-(+)-1-Cyclohexylethylamine sample
into the measuring cell. Inject slowly and smoothly to avoid introducing air bubbles, which will
cause erroneous results.

o Equilibration and Measurement: Allow the instrument to achieve thermal equilibrium. The
density reading will stabilize once the set temperature is reached.

o Data Recording: Record the stable density value displayed by the instrument.

o Post-Measurement Cleaning: Clean the cell thoroughly with a suitable solvent to prevent
residue from affecting subsequent measurements.

Self-Validation and Data Interpretation

The slight variations in reported density values underscore the importance of in-house
verification.[3][7][8] Factors such as the purity grade (e.g., 98% vs >99%) and the specific
experimental method can contribute to these differences. For any critical application,
particularly in a regulated GxP (Good 'x' Practice) environment, relying solely on supplier data
Is insufficient.

A self-validating system involves:

o Method Suitability: Choosing a method appropriate for the required level of precision (e.qg.,
digital densitometer for high-throughput QC).

o Calibration: Regular calibration of the equipment (analytical balance, thermometer, digital
densitometer) with traceable standards.

» Replicate Measurements: Performing measurements in triplicate to ensure repeatability and
calculate standard deviation.

» Systematic Documentation: Recording all experimental parameters, including temperature,
equipment IDs, sample batch number, and raw data, in a controlled laboratory notebook.
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By adhering to these principles, researchers and drug development professionals can generate
trustworthy and defensible density data, ensuring the quality and consistency of their work.

Conclusion

The density of (S)-(+)-1-Cyclohexylethylamine is a fundamental physicochemical property
with far-reaching implications in its application as a chiral building block. With established
literature values centering around 0.866 g/mL at 20 °C and 0.856 g/mL at 25 °C, this parameter
is essential for ensuring stoichiometric accuracy in synthesis, verifying material quality, and
enabling robust process scale-up and formulation. The use of validated experimental protocols,
such as the pycnometer or digital densitometer methods, allows for the precise and reliable
determination of this critical constant, underpinning scientific integrity and contributing to the
successful development of novel chemical entities.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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